2-(4-bromophenyl)-2-oxoethyl 1-(4-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• IUPAC Name: [2-(4-bromophenyl)-2-oxoethyl] 1-(4-butylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C23H24BrNO4/c1-2-3-4-16-5-11-20(12-6-16)25-14-18(13-22(25)27)23(28)29-15-21(26)17-7-9-19(24)10-8-17/h5-12,18H,2-4,13-15H2,1H3
• InChI Key: REHQMQGQELQQRO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C23H24BrNO4
• Molecular Weight: 458.3 g/mol

Description

2-(4-bromophenyl)-2-oxoethyl 1-(4-butylphenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as BOPB and is a pyrrolidinecarboxylate derivative. BOPB has been studied for its potential use in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of BOPB is not fully understood. However, it is believed that BOPB exerts its pharmacological effects by interacting with specific receptors and enzymes in the body. BOPB has been shown to bind to the CB1 and CB2 receptors, which are involved in the regulation of pain, inflammation, and immune response. BOPB has also been shown to inhibit the activity of enzymes, such as COX-2 and MMP-9, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
BOPB has been shown to have various biochemical and physiological effects in the body. In vitro studies have demonstrated that BOPB exhibits anti-inflammatory, analgesic, and anticonvulsant properties. BOPB has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In vivo studies have demonstrated that BOPB can reduce inflammation, pain, and seizures in animal models.

Advantages and Limitations for Lab Experiments

BOPB has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high yield and high purity. BOPB is also relatively inexpensive compared to other compounds used in scientific research. However, BOPB has some limitations for use in lab experiments. It has low solubility in water, which can limit its use in certain assays. BOPB also has limited bioavailability, which can affect its pharmacokinetics in vivo.

Future Directions

There are several future directions for research on BOPB. One potential direction is to further investigate its potential as a drug candidate for the treatment of various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. Another direction is to study the structure-activity relationship of BOPB and its analogs to identify more potent and selective compounds. Additionally, BOPB can be used as a tool to study protein-protein interactions and enzyme inhibition, which can lead to the discovery of new drug targets.

Scientific Research Applications

BOPB has been extensively studied for its potential use in various fields of scientific research. In medicinal chemistry, BOPB has been evaluated for its anti-inflammatory, analgesic, and anticonvulsant properties. In pharmacology, BOPB has been tested for its potential as a drug candidate for the treatment of various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. In biochemistry, BOPB has been used as a tool to study protein-protein interactions and enzyme inhibition.